Cas no 2172156-50-0 (3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate)
3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate
- EN300-1461363
- 2172156-50-0
- [3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl methanesulfonate
-
- Inchi: 1S/C13H16N2O3S/c1-10-4-6-13(7-5-10)15-8-12(11(2)14-15)9-18-19(3,16)17/h4-8H,9H2,1-3H3
- InChI Key: FBWXREYWQIXXJG-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCC1=CN(C2C=CC(C)=CC=2)N=C1C
Computed Properties
- Exact Mass: 280.08816355g/mol
- Monoisotopic Mass: 280.08816355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 69.6Ų
3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1461363-1.0g |
[3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl methanesulfonate |
2172156-50-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1461363-50mg |
[3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl methanesulfonate |
2172156-50-0 | 50mg |
$1020.0 | 2023-09-29 | ||
| Enamine | EN300-1461363-100mg |
[3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl methanesulfonate |
2172156-50-0 | 100mg |
$1068.0 | 2023-09-29 | ||
| Enamine | EN300-1461363-250mg |
[3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl methanesulfonate |
2172156-50-0 | 250mg |
$1117.0 | 2023-09-29 | ||
| Enamine | EN300-1461363-500mg |
[3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl methanesulfonate |
2172156-50-0 | 500mg |
$1165.0 | 2023-09-29 | ||
| Enamine | EN300-1461363-1000mg |
[3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl methanesulfonate |
2172156-50-0 | 1000mg |
$1214.0 | 2023-09-29 | ||
| Enamine | EN300-1461363-2500mg |
[3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl methanesulfonate |
2172156-50-0 | 2500mg |
$2379.0 | 2023-09-29 | ||
| Enamine | EN300-1461363-5000mg |
[3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl methanesulfonate |
2172156-50-0 | 5000mg |
$3520.0 | 2023-09-29 | ||
| Enamine | EN300-1461363-10000mg |
[3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]methyl methanesulfonate |
2172156-50-0 | 10000mg |
$5221.0 | 2023-09-29 |
3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate
Introduction to 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate (CAS No. 2172156-50-0)
3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate, identified by its CAS number 2172156-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methanesulfonate group and aromatic rings, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.
The significance of 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate lies in its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in developing novel compounds that target various biological pathways, including those involved in inflammation, cancer, and neurological disorders. The pyrazole core is particularly noteworthy, as it has been extensively studied for its antimicrobial, anti-inflammatory, and antiviral properties.
In recent years, there has been a surge in interest regarding heterocyclic compounds due to their broad spectrum of biological activities. 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate exemplifies this trend, with studies demonstrating its potential in modulating enzyme activity and interacting with specific binding sites on target proteins. The methanesulfonate group further enhances the compound's solubility and bioavailability, which are critical factors in drug design.
One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The pyrazole ring can undergo various functionalization reactions, allowing chemists to tailor its properties for specific applications. For instance, the presence of the 4-methylphenyl group introduces a hydrophobic moiety that can improve membrane permeability, while the methanesulfonate group provides a polar anchor for interactions with biological targets. These features make 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate an attractive candidate for further development into lead compounds.
The pharmaceutical industry has been particularly interested in pyrazole derivatives due to their demonstrated efficacy in preclinical studies. Several analogs of this compound have shown promising results in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, modifications to the pyrazole core have led to compounds with enhanced binding affinity and selectivity for certain receptors or enzymes.
Recent advancements in computational chemistry have also contributed to the study of 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate. Molecular docking simulations and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These computational approaches have helped researchers predict potential drug-like properties and optimize molecular structures for improved efficacy and reduced toxicity.
The synthesis of 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazole ring, followed by functionalization at the 4-position with a methyl group. The introduction of the methanesulfonate group typically involves reaction with methanesulfonyl chloride or sodium methanesulfinate under controlled conditions.
In terms of applications, 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate has shown promise in several therapeutic areas. For example, derivatives of this compound have been investigated for their potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of pyrazole-based compounds to cross the blood-brain barrier makes them particularly relevant for central nervous system (CNS) drug discovery.
Moreover, the compound's structural motif has inspired the development of novel anticancer agents. Pyrazole derivatives have demonstrated inhibitory effects on kinases and other enzymes involved in tumor growth and progression. Preclinical studies have indicated that compounds similar to 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate can induce apoptosis in cancer cells while sparing healthy tissues.
The role of 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate in drug development is further underscored by its potential as a chiral building block. The presence of stereocenters in the pyrazole ring allows for the synthesis of enantiomerically pure compounds, which can exhibit enhanced pharmacological activity due to improved selectivity.
Future research directions may focus on exploring new synthetic routes to improve accessibility and scalability of 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate derivatives. Additionally, investigating their interactions with complex biological systems using advanced techniques such as CRISPR-Cas9 gene editing could provide deeper insights into their mechanisms of action.
In conclusion,3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylylmethane sulfonate (CAS No. 2172156 - 50 - 0) represents a significant advancement in pharmaceutical chemistry with broad implications for therapeutic intervention across multiple disease areas including cancer,inflammation,and neurodegenerative disorders . Its unique structural features make it an invaluable tool for medicinal chemists seeking novel drug candidates . As research progresses ,this compound is poised to play an increasingly important role in addressing unmet medical needs .
2172156-50-0 (3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethyl methanesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)